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Compound of Interest

Compound Name:
2-(4-Hydroxyphenylazo)benzoic

acid

Cat. No.: B156619 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for 2-(4-Hydroxyphenylazo)benzoic acid (HABA), a compound

commonly used in laboratory settings. Adherence to these operational and disposal plans is

critical for maintaining a safe research environment.

Chemical Identifier:

Name: 2-(4-Hydroxyphenylazo)benzoic acid

Synonyms: HABA, 4'-Hydroxyazobenzene-2-carboxylic acid[1]

CAS Number: 1634-82-8[2][3][4]

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), HABA is classified with the following hazards.

Understanding these risks is the first step in proper handling.
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Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation. [4][5]

Eye Irritation H319
Causes serious eye

irritation.
[4][5]

Respiratory Irritation H335
May cause respiratory

irritation.
[4][5]

Aquatic Toxicity

(Acute)
H401 Toxic to aquatic life.

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory when handling HABA, particularly in its powder form, to

prevent skin and eye contact, and inhalation.[6]
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards. A face shield

is recommended if there is a

risk of splashing.[1][6]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves

immediately.[5][6]

Body Protection
Lab coat, long-sleeved shirt,

and long pants.

Wear a protective disposable

gown made of low-permeability

fabric.[7] For larger quantities

or risk of significant exposure,

a chemical-resistant apron or

coveralls are recommended.[8]

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.

To avoid dust formation and

inhalation, handling should

occur in a fume hood.[4][6] If

ventilation is inadequate, a

NIOSH-approved N95 dust

mask or particle respirator is

necessary.[4][9]

Operational Plan: Step-by-Step Handling Procedure
Follow this workflow to ensure minimal exposure and safe handling of HABA from preparation

to disposal.
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1. Preparation

2. Handling

3. Post-Handling

Review SDS & Assess Risks

Prepare & Verify Fume Hood

Don Required PPE
(Gloves, Goggles, Lab Coat)

Carefully Weigh Solid HABA
(Avoid creating dust)

Perform Experimental Work

Decontaminate Work Surface

Segregate & Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for safely handling HABA powder.
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Handling Guidelines:

Always handle HABA in a well-ventilated area, preferably a chemical fume hood, to minimize

inhalation of dust.[4][6]

Avoid all personal contact, including inhalation and contact with skin and eyes.[6][8]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Keep the container tightly closed and store it in a cool, dry place away from incompatible

materials like strong oxidizing agents.[2][3][6]

Emergency and Disposal Plans
Preparedness for accidental spills and a clear disposal protocol are crucial components of the

safety plan.

Spill Response Protocol
In the event of a spill, a quick and informed response can significantly mitigate risks.
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Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain spill without creating dust
(Sweep or shovel)

Collect into suitable, closed container for disposal

Clean affected area

Dispose of waste according to regulations

Restock spill kit

Click to download full resolution via product page

Caption: Step-by-step spill response for HABA.
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First Aid Measures:

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. If irritation persists, consult a physician.[5][6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4][5][6]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4][5][6]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[4][5][6]

Disposal Plan
Chemical waste must be handled responsibly to prevent environmental contamination and

ensure compliance with regulations.

Waste Segregation: Collect unused product and contaminated materials (e.g., gloves, paper

towels) in a suitable, closed, and clearly labeled container.[4][6]

Disposal Method: Dispose of the chemical waste through a licensed disposal company.[4]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Container Disposal: Dispose of the empty container as unused product. Do not reuse empty

containers.[4]

Regulatory Compliance: Always dispose of chemical waste in accordance with local, state,

and federal regulations. Do not let the product enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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